5-chloro-1-phenyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-chloro-1-phenyl-N-(pyridin-3-ylmethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C16H13ClN4O/c17-15-14(11-20-21(15)13-6-2-1-3-7-13)16(22)19-10-12-5-4-8-18-9-12/h1-9,11H,10H2,(H,19,22)
• InChI Key: ZHCFCGOSDATWMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=C(C=N2)C(=O)NCC3=CN=CC=C3)Cl
• Molecular Formula: C16H13ClN4O
• Molecular Weight: 312.75 g/mol

Description

5-chloro-1-phenyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxamide is a synthetic organic compound that belongs to the class of pyrazole derivatives These compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-1-phenyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxamide typically involves the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-diketone or an α,β-unsaturated carbonyl compound.

Introduction of the phenyl group: This step may involve the use of phenylhydrazine or a phenyl-substituted precursor.

Attachment of the pyridin-3-ylmethyl group: This can be achieved through nucleophilic substitution reactions using pyridin-3-ylmethyl halides.

Industrial Production Methods

In an industrial setting, the production of this compound would involve optimizing the reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

5-chloro-1-phenyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a carboxylic acid derivative, while reduction could produce an alcohol.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored as a lead compound for the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-chloro-1-phenyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses.

Comparison with Similar Compounds

Similar Compounds

1-phenyl-3-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxamide: Lacks the chloro group, which may affect its chemical reactivity and biological activity.

5-chloro-1-phenyl-1H-pyrazole-4-carboxamide: Lacks the pyridin-3-ylmethyl group, which may influence its solubility and target specificity.

Uniqueness

The presence of both the chloro and pyridin-3-ylmethyl groups in 5-chloro-1-phenyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxamide makes it unique compared to similar compounds